Cas no 34334-69-5 (6,7-Dimethoxy-3',4',5-trihydroxyflavone)

• Product Name: 6,7-Dimethoxy-3',4',5-trihydroxyflavone
• CAS No: 34334-69-5
• MF: C₁₇H₁₄O₇
• MW: 330.288865566254
• CID: 306568
• PubChem ID: 160237
• Update Time: 2025-05-28

6,7-Dimethoxy-3',4',5-trihydroxyflavone Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-5-hydroxy-6,7-dimethoxy-
• Cirsiliol
• 2-(3,4-dihydroxyphenyl)-5-hydroxy-6,7-dimethoxychromen-4-one
• 3',4',5-trihydoxy-6,7-dimethoxyflavone
• 3',4',5-Trihydroxy-6,7-dimethoxyflavone
• 5,3',4'-trihydroxy-6,7-dimethoxyflavone
• 6,7-dimethoxy-5,3',4'-trihydroxyflavone
• 2-(3,4-Dihydroxyphenyl)-5-hydroxy-6,7-dimethoxy-4H-1-benzopyran-4-one
• 3′,4′,5-Trihydroxy-6,7-dimethoxy-flavone
• 5,3′,4′-Trihydroxy-6,7-dimethoxyflavone
• 6,7-Dimethoxy-5,3′,4′-trihydroxyflavone
• 6-Hydroxyluteolin-6,7-dimethyl ether
• 6-Methoxyluteolin 7-methyl ether
• Crisiliol
• [ "" ]
• LMPK12111227
• 2-(3,4-Dihydroxy-phenyl)-5-hydroxy-6,7-dimethoxy-chromen-4-one
• 6,7-DIMETHOXY-3',4',5-TRIHYDROXYFLAVONE
• SCHEMBL1614677
• HY-110399
• BCP28925
• 2-(3,4-dihydroxyphenyl)-5-hydroxy-6,7-dimethoxy-chromen-4-one
• UNII-8W4Y5JK3XE
• E80755
• FT-0620861
• DTXSID60187907
• Q27106177
• CHEMBL72637
• AKOS025287589
• 2-(3,4-dihydroxyphenyl)-5-hydroxy-6,7-dimethoxy-4H-chromen-4-one
• BDBM50025321
• 5,3'',4''-Trihydroxy-6,7-dimethoxyflavone
• 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-5-hydroxy-6,7-dimethoxy-
• CS-0040434
• 3',4',5-trihydroxy-6,7-dimethoxy-flavone
• 6-Hydroxyluteolin-6,7-dimethyl ether; 6-Methoxyluteolin 7-methyl ether; Crisiliol
• CHEBI:3719
• MFCD00210577
• 34334-69-5
• 8W4Y5JK3XE
• MS-24955
• 6,7-Dimethoxy-5',3',4'-trihydroxyflavone
• DA-51928
• DTXCID80110398
• 6,7-Dimethoxy-3',4',5-trihydroxyflavone

• Inchi： 1S/C17H14O7/c1-22-14-7-13-15(16(21)17(14)23-2)11(20)6-12(24-13)8-3-4-9(18)10(19)5-8/h3-7,18-19,21H,1-2H3
• InChI Key： IMEYGBIXGJLUIS-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C(=C(C(=CC1=2)OC)OC)O)=O)C1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 330.07400
• Monoisotopic Mass: 330.07395278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.483±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 280-281.5 ºC (methanol )
• Boiling Point: 616.1±55.0 °C at 760 mmHg
• Flash Point: 230.8±25.0 °C
• Solubility: Almost insoluble (0.063 g/l) (25 º C),
• PSA: 109.36000
• LogP: 2.59400
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

6,7-Dimethoxy-3',4',5-trihydroxyflavone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• RTECS：DJ3011100
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids
• Natural Products and Extracts Plant Extracts Plant based Wilkesia hobdyi
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone